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Compound of Interest

Compound Name: 4-Chloro-5-methoxybenzofuran

CAS No.: 77440-97-2

Cat. No.: B1625610

Get Quote

Part 1: Executive Summary & Immediate
Directives[1]
Do not dispose of 4-Chloro-5-methoxybenzofuran down the drain or in municipal trash.

This compound is a halogenated organic intermediate.[1] Its disposal is strictly regulated due to

the presence of the chlorine atom on the benzofuran ring, which poses significant

environmental risks (persistence and potential for dioxin formation during improper combustion)

and potential bioactivity.

Immediate Action Plan:

Segregate: Place in the Halogenated Organic waste stream.

Label: Mark clearly as "Hazardous Waste - Halogenated Organic Solid/Solution."

Contain: Use High-Density Polyethylene (HDPE) or glass containers; avoid metal if acidic

impurities are suspected.
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Part 2: Chemical Profile & Hazard Identification[1][4]
To handle this chemical safely, you must understand the causality behind the safety protocols.

The disposal method is dictated by the molecule's functional groups.

The "Why" Behind the Protocol
Feature Chemical Implication Disposal Consequence

Aryl Chloride (C-Cl)

High thermal stability;

precursor to HCl and dioxins

during combustion.[1][2]

MANDATORY: Must be sent to

a high-temperature incinerator

equipped with acid gas

scrubbers.[1][2] Never mix with

non-halogenated solvents

(e.g., Acetone/Ethanol waste)

to avoid contaminating

cheaper waste streams.

Benzofuran Core

Planar, aromatic heterocycle;

potential DNA intercalator or

bioactive agent.[2]

Treat as Toxic/Biohazard until

proven otherwise.[2] Double-

bag solid waste to prevent dust

inhalation.

Methoxy Group (-OCH₃)

Electron-donating group;

increases reactivity toward

electrophiles but generally

stable in storage.[1][2]

Compatible with most organic

solvents but incompatible with

strong oxidizers (risk of

exothermic reaction).

Part 3: Operational Disposal Protocol (Step-by-Step)
This protocol is a self-validating system.[1] If you cannot complete a step (e.g., you lack the

correct container), STOP and consult your EHS officer.

Scenario A: Disposal of Pure Solid (Powder/Crystals)[1]
Objective: Isolate the solid to prevent environmental leaching and dust generation.

Personal Protective Equipment (PPE): Nitrile gloves (double-gloved recommended), lab

coat, safety goggles, and N95 dust mask or fume hood sash lowered.[1]
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Primary Containment:

Transfer the solid into a wide-mouth HDPE jar or a clear glass jar with a Teflon-lined screw

cap.

Why? Wide-mouth prevents spillage during transfer; Teflon prevents cap degradation.[1]

Solvent Wash (Optional but Recommended):

Rinse the original dirty flask with a small amount of Dichloromethane (DCM) or Ethyl

Acetate.[1]

Do NOT pour this rinse into the solid waste jar.[1] Pour it into the Liquid Halogenated

Waste container (see Scenario B).

Labeling:

Apply a yellow hazardous waste label.[1]

Chemical Name: Write "4-Chloro-5-methoxybenzofuran" (Do not use

abbreviations/structures).

Hazard Checkbox: Check "Toxic" and "Irritant."[1]

Scenario B: Disposal of Solutions (Reaction
Mixtures/Mother Liquor)[1]
Objective: Prevent volatile release and ensure compatibility with incineration feeds.

Stream Identification:

Does the solution contain any halogenated solvents (DCM, Chloroform)?

YES: Use the Halogenated Waste carboy (often Red or Green tagged, depending on

facility).

NO (e.g., Methanol/Ethyl Acetate only): Because the solute (4-Chloro-5-
methoxybenzofuran) is halogenated, the entire mixture defaults to Halogenated Waste.
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[1][2]

pH Check:

Check pH with a dipstick.[1]

If pH < 4 or > 10, neutralize to pH 6–8 before adding to the central waste carboy to

prevent exothermic reactions or gas generation in the drum.

Transfer:

Use a funnel to pour into the carboy.[1]

Critical: Close the latch/cap immediately after pouring to prevent volatile emissions (EPA

requirement).[1]

Part 4: Decision Logic & Workflow (Visualization)[1]
The following diagram illustrates the critical decision-making pathway for disposing of this

compound.
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Key Protocol

Waste: 4-Chloro-5-methoxybenzofuran

Physical State?

Solid / Powder

Is Solid

Solution / Mother Liquor

Is Liquid

Solid Waste Bin
(Lab Pack) Solvent Type?

Contains Halogens
(DCM, CHCl3, etc.)

Non-Halogenated
(MeOH, EtOAc, etc.)

Halogenated Liquid Waste
(Segregated Stream)

*Contaminated by Solute*

High-Temp Incineration
(w/ HCl Scrubbers)

Note: Even non-halogenated solvents
must go to Halogenated stream

due to the solute.

Click to download full resolution via product page
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Caption: Decision tree for segregating 4-Chloro-5-methoxybenzofuran waste. Note that

solutions in non-halogenated solvents must still enter the Halogenated stream due to the

solute's chlorine content.

Part 5: Regulatory Compliance & Waste Codes
Proper coding ensures your facility remains compliant with federal and international standards.

[1]

US EPA (RCRA) Classification
Since 4-Chloro-5-methoxybenzofuran is not a specifically "Listed" waste (P or U list) by

name, it is classified by Characteristic or Process.[1][2]

Waste Code Description Applicability

D001 Ignitable

Apply if the compound is

dissolved in a flammable

solvent (Flash point < 60°C).[1]

[2]

F001 / F002 Spent Halogenated Solvents

Apply if dissolved in Methylene

Chloride or similar listed

solvents.[2]

Generic
Non-Regulated Chemical

Waste

If solid and pure.[2][3]

However, best practice dictates

treating as Hazardous (Toxic)

due to the organochlorine

nature.

European Waste Catalogue (EWC):

07 01 03*: Organic halogenated solvents, washing liquids and mother liquors.

07 01 07*: Halogenated still bottoms and reaction residues.[1]

Part 6: Emergency Contingencies
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Spill Response (Solid):

Isolate: Evacuate immediate area if dust is airborne.[1]

PPE: Wear N95/P100 respirator, goggles, and double gloves.

Clean: Do not dry sweep.[1] Use a wet wipe or damp paper towel to pick up powder to

prevent dust generation.[1]

Dispose: Place all cleanup materials into the Solid Hazardous Waste bin.

Spill Response (Liquid):

Absorb: Use vermiculite or a commercial organic spill pad.[1]

Decontaminate: Wash the surface with a soap/water solution; collect the rinsate.[1]

Dispose: All absorbent materials go into a sealed bag and then into the solid waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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